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Compound of Interest

Compound Name: MK-886

Cat. No.: B1676634

Introduction

MK-886 is a potent and specific inhibitor of the 5-lipoxygenase-activating protein (FLAP), which
Is a crucial component in the biosynthesis of leukotrienes.[1][2][3] Leukotrienes are pro-
inflammatory lipid mediators involved in various physiological and pathological processes,
including inflammation, allergic reactions, and cancer.[4][5] MK-886 exerts its inhibitory effect
by preventing the translocation of 5-lipoxygenase (5-LOX) from the cytosol to the nuclear
membrane, a critical step for its activation.[1][2] While it is a widely used tool to study the role of
the 5-LOX pathway, it is important to note that at higher concentrations, MK-886 can induce
apoptosis through FLAP-independent mechanisms and may also interact with other cellular
targets, such as cyclooxygenases (COX) and DNA polymerases.[6][7][8] These application
notes provide detailed protocols for in vitro studies using MK-886, along with a summary of its
reported biological activities.

Quantitative Data Summary

The following table summarizes the reported in vitro efficacy and potency of MK-886 from
various studies. This data is essential for designing experiments and interpreting results.
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. IC50 |/ Effective
Target/Process System/Cell Line . Reference
Concentration

FLAP - 30 nM [3]
Leukotriene

) ) Intact Leukocytes 3nM [3]
Biosynthesis
Leukotriene

) ) Human Whole Blood 1.1 uM [3]
Biosynthesis
Apoptosis Induction WSU Cells 10 uM [6]

) ) Micromolar
Apoptosis Induction U937 and CML Cells ) [9]
concentrations
COX-1 Inhibition Isolated Enzyme 8 uM [7]
COX-1 Product Washed Human
) 13-15 uM [7]
Formation Platelets
COX-2 Inhibition Isolated Enzyme 58 uM [7]
o PC3 Human Prostate
Cytotoxicity 60 uM [10]
Cancer Cells
DNA Polymerase Various DNA o
o Similar IC50 values [8][11]

Inhibition Polymerases

Signaling Pathways
5-Lipoxygenase (5-LOX) Pathway and Inhibition by MK-886
MK-886 primarily targets the 5-lipoxygenase pathway by binding to FLAP. This action prevents

the association of 5-LOX with the nuclear membrane, thereby inhibiting the synthesis of
leukotrienes from arachidonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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